1-(2-methoxybenzyl)-3-[3-(1-methyl-1H-imidazol-2-yl)phenyl]-1H-pyrazole

• IUPAC Name: 1-[(2-methoxyphenyl)methyl]-3-[3-(1-methylimidazol-2-yl)phenyl]pyrazole
• InChI: InChI=1S/C21H20N4O/c1-24-13-11-22-21(24)17-8-5-7-16(14-17)19-10-12-25(23-19)15-18-6-3-4-9-20(18)26-2/h3-14H,15H2,1-2H3
• InChI Key: NGHNNTMNYCHBRW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C2=CC=CC(=C2)C3=NN(C=C3)CC4=CC=CC=C4OC
• Molecular Formula: C21H20N4O
• Molecular Weight: 344.4 g/mol

Description

1-(2-methoxybenzyl)-3-[3-(1-methyl-1H-imidazol-2-yl)phenyl]-1H-pyrazole is a chemical compound that has been extensively studied for its potential pharmacological properties. This compound has been found to have a wide range of applications in scientific research, particularly in the fields of biochemistry and physiology.

Mechanism of Action

The mechanism of action of 1-(2-methoxybenzyl)-3-[3-(1-methyl-1H-imidazol-2-yl)phenyl]-1H-pyrazole is not fully understood. However, it is believed to work by modulating certain biochemical pathways in the body, which may help to alleviate various symptoms and conditions.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects in laboratory experiments. These effects include modulation of various signaling pathways, changes in gene expression, and alterations in cellular metabolism.

Advantages and Limitations for Lab Experiments

The use of 1-(2-methoxybenzyl)-3-[3-(1-methyl-1H-imidazol-2-yl)phenyl]-1H-pyrazole in laboratory experiments has several advantages, including its potential as a versatile tool for studying various physiological and biochemical processes. However, there are also limitations to its use, including the need for specialized expertise and equipment, as well as the potential for side effects in some experimental settings.

Future Directions

There are several potential future directions for research on 1-(2-methoxybenzyl)-3-[3-(1-methyl-1H-imidazol-2-yl)phenyl]-1H-pyrazole. These include further exploration of its potential therapeutic applications, as well as the development of new synthesis methods and modifications to its chemical structure to enhance its efficacy and safety. Additionally, further research is needed to fully understand its mechanism of action and potential side effects in various experimental settings.

Synthesis Methods

The synthesis of 1-(2-methoxybenzyl)-3-[3-(1-methyl-1H-imidazol-2-yl)phenyl]-1H-pyrazole involves a multi-step process that includes the reaction of various chemical reagents. The process requires a high level of expertise and precision, and is typically carried out in a laboratory setting.

Scientific Research Applications

1-(2-methoxybenzyl)-3-[3-(1-methyl-1H-imidazol-2-yl)phenyl]-1H-pyrazole has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of potential uses in the fields of biochemistry and physiology, including as a potential therapeutic agent for various diseases and conditions.